N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide

• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.4 g/mol
• IUPAC Name: N-(cyclooctylideneamino)-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H20N4OS/c19-13(11-20-14-15-9-6-10-16-14)18-17-12-7-4-2-1-3-5-8-12/h6,9-10H,1-5,7-8,11H2,(H,18,19)
• InChI Key: WSTPOMWOBJMMBD-UHFFFAOYSA-N
• SMILES: C1CCCC(=NNC(=O)CSC2=NC=CC=N2)CCC1

Description

N-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide, also known as CP-31398, is a small molecule that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2002 and has since been the subject of numerous scientific investigations. CP-31398 is a promising compound due to its ability to modulate the activity of the tumor suppressor protein p53, which is mutated in more than 50% of human cancers.

Mechanism of Action

N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide acts as a conformational stabilizer of mutant p53, restoring its wild-type conformation and function. This leads to the activation of downstream signaling pathways that induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide has been shown to induce apoptosis in cancer cells, while having little effect on normal cells. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide has been shown to inhibit cell proliferation and induce cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide is its specificity for mutant p53-expressing cancer cells, making it a potential targeted therapy. However, its mechanism of action is not fully understood, and there is a need for further research to elucidate its effects on normal cells and potential side effects.

Future Directions

Future research on N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide could focus on its potential as a combination therapy with other cancer treatments, as well as its potential use in other diseases that involve mutant p53, such as neurodegenerative disorders. Further studies could also investigate the safety and efficacy of N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide in animal models and clinical trials.

Synthesis Methods

N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide can be synthesized using a multi-step process that involves the condensation of cyclooctanone with hydrazine, followed by the addition of pyrimidine-2-thiol and acetic anhydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce apoptosis (programmed cell death) in cancer cells that express mutant p53, while having little effect on normal cells. N'-cyclooctylidene-2-(2-pyrimidinylsulfanyl)acetohydrazide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy for cancer treatment.